4-Chloro-2-methylphenylmagnesium bromide

• IUPAC Name: magnesium;1-chloro-3-methylbenzene-4-ide;bromide
• InChI: InChI=1S/C7H6Cl.BrH.Mg/c1-6-3-2-4-7(8)5-6;;/h2,4-5H,1H3;1H;/q-1;;+2/p-1
• InChI Key: OTJHKHOEPCGDQY-UHFFFAOYSA-M
• Canonical SMILES: CC1=[C-]C=CC(=C1)Cl.[Mg+2].[Br-]
• Molecular Formula: C7H6BrClMg
• Molecular Weight: 229.78 g/mol
• CAS RN: 480438-47-9

Description

4-Chloro-2-methylphenylmagnesium bromide is a Grignard reagent. It has a linear formula of ClC6H3(CH3)MgBr. The molecular weight of this compound is 229.78.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula ClC6H3(CH3)MgBr. This indicates that the compound consists of a phenyl ring with a chlorine atom and a methyl group attached, which is further connected to a magnesium bromide group.

Chemical Reactions Analysis

This compound is suitable for Grignard reactions. Grignard reactions are a type of organometallic chemical reaction where alkyl, vinyl, or aryl-magnesium halides (Grignard reagents) add to a variety of carbonyl groups to form alcohols.

Physical And Chemical Properties Analysis

This compound is a 0.5 M solution in THF. It has a boiling point of 65-67 °C and a density of 0.959 g/mL at 25 °C. It should be stored at a temperature of 2-8°C.

Scientific Research Applications

Synthesis and Structural Analysis

One notable application of 4-Chloro-2-methylphenylmagnesium bromide involves its use in the synthesis of complex organometallic compounds. For instance, the reaction of 2,4,6-trimethylphenylmagnesium bromide with manganese(II) chloride yields compounds with unique molecular structures, showcasing the reagent's role in forming compounds with specific bonding and structural configurations (Fischer et al., 2009). Such studies provide valuable insights into the nature of chemical bonds and can lead to advancements in the development of new materials with potential applications in various industries.

Material Science and Catalysis

In material science, the synthesis of copper(II) and oxido-vanadium(IV) complexes using related compounds demonstrates the role of organomagnesium reagents in creating materials with specific electronic and structural properties (Takjoo et al., 2013). These materials are studied for their potential uses in catalysis, demonstrating how organomagnesium reagents contribute to the development of catalysts that may improve the efficiency of chemical reactions.

Organic Synthesis

Furthermore, organomagnesium reagents, including this compound, are crucial in organic synthesis, enabling the formation of complex organic molecules. For example, the synthesis of 2-cyano-4′-methylbiphenyl under specific conditions highlights the utility of these reagents in coupling reactions, a fundamental process in the production of pharmaceuticals, agrochemicals, and organic materials (He Wei, 2010).

Advanced Organic Chemistry

The exploration of reaction pathways and mechanisms is another critical area of research. Quantum-chemical calculations of the reactions between haloalkynes and Grignard compounds, including those similar to this compound, provide insights into the theoretical underpinnings of organic chemistry, aiding in the prediction and optimization of reaction conditions (Ivanova et al., 2001).

Safety and Hazards

This compound is classified as a flammable liquid (Category 2), acute oral toxicity (Category 4), skin corrosion (Category 1B), serious eye damage (Category 1), carcinogenicity (Category 2), and specific target organ toxicity (single exposure, Category 3) affecting the respiratory system and central nervous system. It causes severe skin burns and eye damage, and it may cause respiratory irritation, drowsiness, or dizziness. It is also suspected of causing cancer.